Cas no 168766-15-2 (2-(3-Methoxy-4-nitrophenyl)ethanol)

2-(3-Methoxy-4-nitrophenyl)ethanol structure

168766-15-2 structure

Product name:2-(3-Methoxy-4-nitrophenyl)ethanol

CAS No:168766-15-2

MF:C₉H₁₁NO₄

MW:197.18794

CID:1026400

PubChem ID:16755860

2-(3-Methoxy-4-nitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(3-Methoxy-4-nitrophenyl)ethanol
- 3-METHOXY-4-NITRO-BENZENEETHANOL
- DB-346076
- SCHEMBL8867665
- DTXSID90587855
- AB70408
- 2-(3-METHOXY-4-NITROPHENYL)ETHAN-1-OL
- 168766-15-2
- Inchi： InChI=1S/C9H11NO4/c1-14-9-6-7(4-5-11)2-3-8(9)10(12)13/h2-3,6,11H,4-5H2,1H3
- InChI Key： JCFZFLNOEQDXIZ-UHFFFAOYSA-N
- SMILES： COC1=C(C=CC(=C1)CCO)[N+](=O)[O-]

Computed Properties

Exact Mass: 197.06880783g/mol
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.3Å²
XLogP3: 0.7

2-(3-Methoxy-4-nitrophenyl)ethanol PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019117039-1g	2-(3-Methoxy-4-nitrophenyl)ethanol	168766-15-2	95%	1g	580.92 USD	2021-06-16
Crysdot LLC	CD12134809-1g	2-(3-Methoxy-4-nitrophenyl)ethanol	168766-15-2	95+%	1g	$693	2024-07-24

2-(3-Methoxy-4-nitrophenyl)ethanol Related Literature

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10. C60@lysozyme: a new photosensitizing agent for photodynamic therapy†

A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615

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